5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: N-[3-[3-hydroxy-5-(trifluoromethoxy)phenyl]phenyl]acetamide
• InChI: InChI=1S/C15H12F3NO3/c1-9(20)19-12-4-2-3-10(5-12)11-6-13(21)8-14(7-11)22-15(16,17)18/h2-8,21H,1H3,(H,19,20)
• InChI Key: GTHBIUJMHBIXFN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C15H12F3NO3
• DSSTOX Substance ID: DTXSID70686653
• Molecular Weight: 311.25 g/mol
• CAS RN: 1261978-92-0

Description

5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% (5-AP-3-TFP) is a phenol compound that is used in a variety of scientific and industrial applications. It is a colorless, odorless, and non-toxic compound that has several unique properties that make it an attractive choice for a variety of applications. The compound has been found to have a wide range of applications in research, industrial, and pharmaceutical settings due to its low toxicity and non-volatile nature.

Mechanism of Action

The mechanism of action of 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% is not fully understood, but it is believed to act as an inhibitor of the enzyme cytochrome P450. Cytochrome P450 is an enzyme found in the liver that is responsible for the metabolism of drugs and other compounds. It is believed that 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% binds to the active site of the enzyme and inhibits its activity, thus preventing the metabolism of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% are not well understood. However, it is believed that the compound may have an effect on the activity of certain enzymes, including cytochrome P450, as well as on the expression of certain genes. Additionally, the compound may have an effect on the activity of certain hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% in laboratory experiments include its low toxicity, non-volatile nature, and its ability to inhibit the activity of certain enzymes. Additionally, the compound is relatively easy to synthesize and is relatively inexpensive. The limitations of using 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% in laboratory experiments include its limited availability and its lack of specificity in terms of its mechanism of action.

Future Directions

For the use of 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% in scientific research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the pharmaceutical, industrial, and environmental fields. Additionally, further research is needed to determine the optimal conditions for the synthesis of the compound and to develop methods for its large-scale production. Additionally, further research is needed to explore the potential applications of 5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% in the medical field, such as in the treatment of diseases and disorders.

Synthesis Methods

5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% is synthesized from the reaction of 3-amino-4-methylphenol and trifluoroacetic acid. The reaction is carried out in an aqueous solution at a temperature of 80°C for two hours. The reaction is catalyzed by a base, typically sodium hydroxide or potassium hydroxide, and the reaction is monitored by the appearance of a yellow solid. The reaction is then quenched with an acid, typically hydrochloric acid, and the yellow solid is then filtered off and washed with water. The product is then dried and recrystallized in a solvent such as ethanol or acetone.

Scientific Research Applications

5-(3-Acetylaminophenyl)-3-trifluoromethoxyphenol, 95% has been used in a variety of scientific research applications. It has been used in the study of the metabolism of drugs and other compounds, as well as in the study of enzyme reactions and the effects of inhibitors. The compound has also been used in the study of the structure and function of proteins and nucleic acids. Additionally, the compound has been used in the study of the structure and function of cell membranes, as well as in the study of the effects of environmental pollutants on living organisms.